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Compound of Interest

4-lodophenyl
Compound Name:

trifluoromethanesulfonate
CAS No.: 109586-39-2

Cat. No.: B2999160

Get Quote

Executive Summary

Compound: 4-lodophenyl trifluoromethanesulfonate (4-lodophenyl triflate) CAS: 17763-55-4
Role: High-reactivity pseudo-halide electrophile.[1] Key Utility: Serves as a bifunctional linchpin
in modular cross-coupling.[1] The triflate (

) and iodide (
) moieties possess differential oxidative addition rates (

under specific Pd-catalysis conditions), enabling chemoselective sequential functionalization.[1]

Structural & Electronic Analysis

To accurately interpret the NMR data, one must understand the electronic push-pull dynamics
of the molecule.[1]

e The Triflate Group (
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): A powerful electron-withdrawing group (EWG) via induction (
effect).[1] It significantly deshields the ortho-protons and carbons.[1]

e The lodine Atom (

): Aweak EWG via induction but possesses a massive electron cloud.[1] This leads to the
"Heavy Atom Effect" (spin-orbit coupling), which paradoxically shields the ipso-carbon (C4),
shifting it significantly upfield (typically

ppm), contrary to electronegativity trends.[1]

DOT Diagram: Structure & Electronic Logic
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Figure 1: Electronic influence on chemical shifts.[1] The triflate group dominates the electronic
environment of the upper ring, while the iodine atom dictates the lower ring shifts.[1]

Experimental Protocol: Synthesis & Isolation

Note: Triflic anhydride is highly corrosive and moisture-sensitive.[1] Handle under inert
atmosphere.

Reagents

e 4-lodophenol (1.0 equiv)[1]

o Trifluoromethanesulfonic anhydride (
, 1.2 equiv)[1]

e Pyridine (2.0 equiv) or Triethylamine[1]
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e Dichloromethane (DCM, anhydrous)[1]
Step-by-Step Workflow
e Preparation: Dissolve 4-iodophenol in anhydrous DCM at

under Nitrogen (
).
o Base Addition: Add Pyridine slowly. The solution may darken slightly.

o Activation: Add

dropwise via syringe pump or pressure-equalizing funnel over 20 minutes. Maintain
temperature

to prevent competitive polymerization or decomposition.[1]

e Reaction: Warm to Room Temperature (RT) and stir for 2—4 hours. Monitor by TLC
(Hexane/EtOAc 9:1).[1] Product

will be higher than starting phenol.

e Quench: Quench with saturated

o Workup: Extract with DCM (

). Wash combined organics with 1M HCI (to remove pyridine), then Brine. Dry over

 Purification: Flash Column Chromatography (

Hexanes
EtOAc/Hexanes).

o Result: Colorless to pale yellow oil (may solidify upon standing/cooling).[1]
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Spectral Data Analysis

A. NMR Data ()

The molecule exhibits a classic AA'BB' spin system (para-substitution), appearing as two
"roofed" doublets.[1]

Chemical
Shift (

» Ppm)

Multiplicity

Integration

Coupling (

» Hz)

Assignment

Structural
Logic

7.74

Doublet (d)

8.8 Hz

H-3, H-5

Ortho to
lodine.
Deshielded
relative to
benzene, but
less than
expected due
tol's
polarizability.

[1]

7.03

Doublet (d)

2H

8.8 Hz

H-2, H-6

Ortho to
Triflate. The
electron-
withdrawing
nature of the
sulfonate
ester shifts
these protons
downfield, but
they appear
upfield
relative to the
H-3 protons
in this
specific
scaffold.[1]
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B. NMR Data ()

Key features include the characteristic quartet of the

group and the highly shielded ipso-carbon attached to lodine.[1]

Chemical Shift (

Signal Type Assignment Mechanistic Insight
» Ppm)
Ipso-carbon attached
) to oxygen.[1]
149.1 Singlet (Cq) C-1 (C-OTf) i
Deshielded by
electronegativity.
_ Aromatic CH ortho to
139.2 Singlet (CH) C-3,C-5 .
lodine.[1]
) Aromatic CH ortho to
123.1 Singlet (CH) C-2,C-6 ]
Triflate.[1]
Diagnostic Signal.
Quatrtet ( )
118.7 Coupled to Fluorine (
)
)[1]
Heavy Atom Effect.
lodine shields this
935 Singlet (Cq) C-4 (C-I) carbon significantly,

pushing it upfield (

ppm).[1]

C. NMR Data ()

Useful for purity checks (integration against an internal standard like

-trifluorotoluene).[1]

» Shift:

-73.0to -74.0 ppm.
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» Multiplicity: Singlet (s).

Visualization of NMR Assignments
DOT Diagram: NMR Signal Correlation
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Figure 2: Correlation of structural moieties to specific NMR signals. Note the distinct shielding
of the C-I carbon.[1]

Troubleshooting & Quality Control
When analyzing your spectra, watch for these common impurities:

o Residual Pyridine: Triplets at 7.2, 7.6, and doublet at 8.6 ppm. Remedy: Wash organic layer
thoroughly with 1M HCI or

solution.[1]

e Triflic Acid/Anhydride: Broad peak in

NMR around -78 ppm.[1][2] Remedy: Ensure full quenching with
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4-lodophenol (Hydrolysis): Broad singlet (OH) and shift of aromatic protons upfield (ortho to
OH

6.6 ppm).[1] Remedy: Store compound at

under Argon; triflates are moisture sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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